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Compound of Interest

1-Aminocyclopentanecarbonitrile
Compound Name: _
hydrochloride

Cat. No.: B125914

An In-depth Technical Guide to the Safe Handling of 1-Aminocyclopentanecarbonitrile
Hydrochloride

Authored by: A Senior Application Scientist

This guide provides a comprehensive overview of the safe handling, storage, and emergency
procedures for 1-Aminocyclopentanecarbonitrile hydrochloride (CAS No: 16195-83-8). It is
intended for researchers, scientists, and drug development professionals who work with this
compound. The information herein is synthesized from established safety data sheets and
chemical literature to ensure technical accuracy and promote a culture of safety in the
laboratory.

Compound Identification and Properties

1-Aminocyclopentanecarbonitrile hydrochloride is a key chemical intermediate, notably
used in the synthesis of the antihypertensive drug Irbesartan.[1][2][3] Understanding its
fundamental properties is the first step in a robust safety assessment.

Chemical Identity:

o Systematic Name: 1-Aminocyclopentanecarbonitrile hydrochloride
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e Common Synonyms: 1-Amino-1-cyanocyclopentane Hydrochloride, 1-aminocyclopentane
carbonitrile, HCI[1][4]

e CAS Number: 16195-83-8[1][2][4][5][€]
e Molecular Formula: CeHioN2-HCI[1][4][5][6]

Physicochemical Data Summary:

Property Value Source(s)
Molecular Weight 146.62 g/mol [11[4]5][6]
Appearance Off-white to white solid [7]

Boiling Point 254.5 °C at 760 mmHg [1][4]

Flash Point 107.7 °C [1]

- Stable under normal
Stability g : iy [7181[°]
conditions; moisture sensitive

Incompatible Materials Strong oxidizing agents [10]

Emits carbon oxides (CO,
B CO2), nitrogen oxides (NOXx),
Hazardous Decomposition ) [8][10][11]
and hydrogen cyanide upon

combustion

Hazard Identification and GHS Classification

This compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary risks are associated with acute toxicity and irritation. Adherence to safety protocols is
mandatory to mitigate these risks.

GHS Hazard Summary:
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Hazard Class Category

Hazard Statement Pictogram

Acute Toxicity, Oral 4

H302: Harmful if

swallowed

Acute Toxicity, Dermal 4

H312: Harmful in

contact with skin

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled

Skin Irritation 2

H315: Causes skin

irritation

Serious Eye Irritation 2

H319: Causes serious

eye irritation

Specific Target Organ
Toxicity (Single 3

Exposure)

H335: May cause

respiratory irritation

Signal Word:Warning[4][5]

Risk Assessment and Control Workflow

A systematic approach to risk assessment is crucial before any experimental work begins. The

following workflow provides a self-validating system to ensure safety. The causality is clear: by

identifying hazards and assessing risks first, appropriate and effective control measures can be

implemented.
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Experimental Phase Post-Experimental Phase

Pre-Experimental Phase

3. Implement Controls.

(Engineering: Fume Hood 5. Review & Update

4. Hande & Store ] Evalate [

PPE: Gloves, Goggles, Lab Coat ) effectiveness,
S0Ps)

Refine

1. dentity Hazards Analyze
(Review SDS: H202, H312, H315, H319, H332, H335) 2 Assess Risks
(Evaluate quanty, frequency of use, and potential exposure scenarios)

Mitgate

Laboratory Environment

—

‘ﬂequired PPE Enseﬁﬁ\

Eye Protection Hand Protection
(EN166 or NIOSH approved safety goggles with side shields)

Echemlcally impervious gloves, e.q.. Nitile, inspected before useD

QF\amerres\slan( Iab coat, closed-toe shoesD

Body Protection

Respiratory Protection j

QN\OSHIMSHA approved respirator if dust is generated outside a fume hood)
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1. Evacuate & Alert
(Clear the immediate area and inform supervisor and safety officer)

'

2. Assess Spill
(Is it a minor or major spill? Can it be handled internally?)

l

3. Don Appropriate PPE
(Minimum: double gloves, goggles, lab coat. Add respirator for large spills)

'

4. Contain & Clean
(Cover with inert absorbent material. Sweep carefully to avoid dust. Place in a sealed container)

5. Decontaminate
(Clean the spill area with appropriate solvent/detergent, followed by water)

6. Dispose
Q_abel container as hazardous waste and dispose of according to institutional and local regulations)

7. Document
(File an incident report)

Click to download full resolution via product page

Caption: Step-by-step workflow for chemical spill response.
o Environmental Precautions: Prevent the spilled material from entering drains or waterways.
[S]#### 5.3 Firefighting Measures

e Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. *
[5] Protective Actions: Firefighters should wear full protective clothing and a self-contained
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breathing apparatus (SCBA).
[S]### 6. Waste Disposal

All waste generated from handling 1-Aminocyclopentanecarbonitrile hydrochloride,
including contaminated PPE and empty containers, must be treated as hazardous waste.

o Procedure: Dispose of contents and container to an approved waste disposal facility in
accordance with all applicable local, state, and federal regulations. D[4][5]o not mix with
other waste streams unless explicitly permitted.

Role in Drug Development

1-Aminocyclopentanecarbonitrile hydrochloride serves as a crucial building block in
medicinal chemistry. Its primary documented use is as a starting material or intermediate in the
multi-step synthesis of Irbesartan, a widely used angiotensin Il receptor antagonist for treating
hypertension. T[1][2][3]he structural features of the aminonitrile group on the cyclopentane ring
are essential for constructing the final complex molecule.
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Cyclopentanone +
Ammonium Chloride +
Sodium Cyanide

Strecker Synthesis

1-Aminocyclopentanecarbonitrile
(Intermediate V)

Acylation with
Valeroyl Chloride

N-(1-cyanocyclopentyl)pentanamide
(Intermediate V)

Further Synthetic Steps

Irbesartan
(Final API)

Click to download full resolution via product page
Caption: Simplified role as an intermediate in pharmaceutical synthesis.

[3]By understanding and rigorously applying the safety protocols outlined in this guide,
researchers can handle 1-Aminocyclopentanecarbonitrile hydrochloride effectively and
safely, advancing their scientific and developmental objectives without compromising personal
or environmental well-being.

References
Cas 16195-83-8, 1-aminocyclopentane carbonitrile, HCIl. LookChem. [Link]

» 1-Aminocyclopentane hydrochloride.

» 1-Aminocyclopentanecarbonitrile Hydrochloride (CAS 16195-83-8). Acme Organics.
[Link]

e 1-Amino-1-cyclopropanecarbonitrile hydrochloride.

e 1-Aminocyclopentane Carbonitrile | CAS#:49830-37-7. Chemsrc. [Link]

e An improved process for preparing 1-(pentanoylamino)cyclopentanecarboxylic acid. (2010).

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b125914?utm_src=pdf-body-img
https://patents.google.com/patent/WO2010079405A2/en
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/product/b125914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e NIOSH Pocket Guide to Chemical Hazards - Index of CAS Numbers. Centers for Disease
Control and Prevention. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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